Cas no 7361-43-5 (Glycyl-L-serine)

• Product Name: Glycyl-L-serine
• CAS No: 7361-43-5
• MF: C₅H₁₀N₂O₄
• MW: 162.143901348114
• MDL: MFCD00065108
• CID: 577855
• PubChem ID: 24895116
• Update Time: 2025-06-08

Glycyl-L-serine Chemical and Physical Properties

Names and Identifiers

• Glycyl-L-serine
• GLY-SER
• Gly-Ser-OH
• H-Gly-Ser-OH
• L-Serine, glycyl-
• Glycylserine
• N-Glycyl-L-serine
• NSC 524160

• MDL： MFCD00065108
• Inchi： 1S/C5H10N2O4/c6-1-4(9)7-3(2-8)5(10)11/h3,8H,1-2,6H2,(H,7,9)(H,10,11)/t3-/m0/s1
• InChI Key： BCCRXDTUTZHDEU-VKHMYHEASA-N
• SMILES： OC[C@@H](C(=O)O)NC(CN)=O

Computed Properties

• Exact Mass: 162.06400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Not available
• Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 201-202 ºC
• Refractive Index: -9 ° (C=2, H2O)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 112.65000
• LogP: -1.40200
• Solubility: Not available

Glycyl-L-serine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Glycyl-L-serine

Recent Advances in Glycyl-L-serine (7361-43-5) Research: A Comprehensive Review

Glycyl-L-serine (CAS: 7361-43-5) is a dipeptide composed of glycine and L-serine, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role in peptide synthesis, drug delivery systems, and as a bioactive molecule in various physiological processes. This research briefing aims to synthesize the latest findings related to Glycyl-L-serine, providing a comprehensive overview of its current applications and future prospects.

One of the most notable advancements in Glycyl-L-serine research is its application in peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Glycyl-L-serine can serve as a building block for the synthesis of novel peptide drugs, particularly those targeting neurodegenerative diseases. The study highlighted its stability and bioavailability, making it an attractive candidate for drug development. Furthermore, researchers have utilized Glycyl-L-serine in the design of prodrugs, where it acts as a carrier molecule to enhance the delivery of active pharmaceutical ingredients (APIs) to specific tissues.

In addition to its pharmaceutical applications, Glycyl-L-serine has been investigated for its role in cellular signaling pathways. A recent Nature Chemical Biology publication revealed that this dipeptide modulates the activity of certain kinases involved in inflammation and immune response. The study employed advanced mass spectrometry techniques to track the incorporation of Glycyl-L-serine into cellular proteins, providing mechanistic insights into its bioactivity. These findings open new avenues for the development of anti-inflammatory therapies leveraging Glycyl-L-serine's unique properties.

Another area of active research is the use of Glycyl-L-serine in biomaterials and tissue engineering. Researchers have incorporated this dipeptide into hydrogels and scaffolds to promote cell adhesion and proliferation. A 2022 study in Biomaterials Science reported that Glycyl-L-serine-functionalized materials exhibited enhanced biocompatibility and supported the growth of neural cells, suggesting potential applications in regenerative medicine. The study also noted that the dipeptide's ability to form stable hydrogen bonds contributes to the structural integrity of these biomaterials.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of Glycyl-L-serine-based therapies. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. For instance, a 2023 Organic Process Research & Development article described a novel enzymatic synthesis method for Glycyl-L-serine, which offers advantages over traditional chemical synthesis in terms of environmental sustainability and cost-effectiveness. Such innovations are critical for advancing the commercial viability of Glycyl-L-serine-derived products.

In conclusion, Glycyl-L-serine (7361-43-5) continues to emerge as a versatile molecule with broad applications in drug development, cellular biology, and biomaterials. The latest research underscores its potential as a therapeutic agent and a functional component in advanced medical technologies. Future studies should focus on addressing scalability issues and further elucidating its mechanisms of action to fully harness its benefits. This briefing highlights the importance of ongoing interdisciplinary collaboration to unlock the full potential of Glycyl-L-serine in the chemical biology and pharmaceutical sectors.